Cas no 325125-16-4 (Benzeneacetic acid, 5-cyano-2-(phenylmethoxy)-)

• Product Name: Benzeneacetic acid, 5-cyano-2-(phenylmethoxy)-
• CAS No: 325125-16-4
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 1455612
• Update Time: 2024-08-25

Benzeneacetic acid, 5-cyano-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 5-cyano-2-(phenylmethoxy)-

• Inchi： 1S/C16H13NO3/c17-10-13-6-7-15(14(8-13)9-16(18)19)20-11-12-4-2-1-3-5-12/h1-8H,9,11H2,(H,18,19)
• InChI Key： ZIPAOTFNTZLVHB-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC(C#N)=CC=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 267.08959

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 482.5±35.0 °C(Predicted)
• PSA: 70.32
• pka: 3.93±0.10(Predicted)